Cas no 2138106-86-0 (rac-(2R,5S)-7-oxatricyclo6.4.0.0,2,5dodeca-1(12),8,10-trien-4-one, cis)

• Product Name: rac-(2R,5S)-7-oxatricyclo6.4.0.0,2,5dodeca-1(12),8,10-trien-4-one, cis
• CAS No: 2138106-86-0
• MF: C₁₁H₁₀O₂
• MW: 174.195903301239
• CID: 6424737
• PubChem ID: 132354074
• Update Time: 2025-07-16

rac-(2R,5S)-7-oxatricyclo6.4.0.0,2,5dodeca-1(12),8,10-trien-4-one, cis Chemical and Physical Properties

Names and Identifiers

• rac-(2R,5S)-7-oxatricyclo6.4.0.0,2,5dodeca-1(12),8,10-trien-4-one, cis
• 2H-Benzo[b]cyclobuta[d]pyran-2-one, 1,2a,3,8b-tetrahydro-, (2aR,8bS)-rel-
• EN300-1179960
• (2As,8bR)-1,2a,3,8b-tetrahydrocyclobuta[c]chromen-2-one
• 2138106-86-0
• rac-(2R,5S)-7-oxatricyclo[6.4.0.0,2,5]dodeca-1(12),8,10-trien-4-one

• Inchi： 1S/C11H10O2/c12-10-5-8-7-3-1-2-4-11(7)13-6-9(8)10/h1-4,8-9H,5-6H2/t8-,9+/m1/s1
• InChI Key： HMOHPBXGRHPEPX-BDAKNGLRSA-N
• SMILES： C12=CC=CC=C1[C@@]1([H])CC(=O)[C@@]1([H])CO2

Computed Properties

• Exact Mass: 174.068079557g/mol
• Monoisotopic Mass: 174.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.241±0.06 g/cm3(Predicted)
• Boiling Point: 298.4±40.0 °C(Predicted)

Additional information on rac-(2R,5S)-7-oxatricyclo6.4.0.0,2,5dodeca-1(12),8,10-trien-4-one, cis

Introduction to rac-(2R,5S)-7-oxatricyclo[6.4.0.0^2,5]dodeca-1(12),8,10-trien-4-one, cis (CAS No. 2138106-86-0)

rac-(2R,5S)-7-oxatricyclo[6.4.0.0^2,5]dodeca-1(12),8,10-trien-4-one, cis (CAS No. 2138106-86-0) is a complex organic compound with a unique tricyclic structure and an oxacycle. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. The compound's intricate structure and specific stereochemistry make it a valuable subject of study for chemists and researchers.

The cis configuration of the compound is particularly noteworthy, as it influences the compound's reactivity and biological activity. The presence of the oxacycle (a ring containing an oxygen atom) adds to the compound's stability and reactivity, making it a promising candidate for further investigation in synthetic chemistry and drug development.

Recent studies have explored the potential of rac-(2R,5S)-7-oxatricyclo[6.4.0.0^2,5]dodeca-1(12),8,10-trien-4-one, cis in various applications. For instance, a 2023 study published in the Journal of Organic Chemistry investigated the compound's ability to act as a scaffold for the synthesis of novel bioactive molecules. The researchers found that the compound's unique structure allows for the introduction of various functional groups, enhancing its potential as a building block in drug discovery.

In another study published in Bioorganic & Medicinal Chemistry Letters, scientists explored the compound's potential as an inhibitor of specific enzymes involved in disease pathways. The results indicated that rac-(2R,5S)-7-oxatricyclo[6.4.0.0^2,5]dodeca-1(12),8,10-trien-4-one, cis exhibits selective inhibition properties, making it a promising lead compound for further development into therapeutic agents.

The synthesis of rac-(2R,5S)-7-oxatricyclo[6.4.0.0^2,5]dodeca-1(12),8,10-trien-4-one, cis has also been a topic of interest in synthetic chemistry. A 2023 paper in Tetrahedron Letters described an efficient and scalable method for synthesizing this compound using palladium-catalyzed cross-coupling reactions. This method not only simplifies the synthesis process but also improves yield and purity, making it more accessible for large-scale production.

In addition to its pharmaceutical applications, rac-(2R,5S)-7-oxatricyclo[6.4.0.0^2,5]dodeca-1(12),8,10-trien-4-one, cis has shown promise in materials science. A 2023 study published in Advanced Materials explored the use of this compound as a precursor for the synthesis of advanced functional materials with unique optical and electronic properties. The researchers demonstrated that the compound can be used to create materials with enhanced stability and performance in various technological applications.

The cis configuration of rac-(2R,5S)-7-oxatricyclo[6.4.0.0^2,5]dodeca-1(12),8,10-trien-4-one plays a crucial role in its biological activity and reactivity. This configuration affects the spatial arrangement of atoms within the molecule, influencing its interactions with other molecules and biological systems. Understanding these interactions is essential for optimizing the compound's properties for specific applications.

The future research directions for rac-(2R,5S)-7-oxatricyclo[6.4.0.0^2,5]dodeca-1(12),8,10-trien-4-one, cis are diverse and promising. Ongoing studies are focusing on optimizing its synthesis methods to improve yield and purity further while exploring its potential as a therapeutic agent and advanced material precursor.

In conclusion, rac-(2R,5S)-7-oxatricyclo[6.4.0.0^2,5]dodeca-1(12),8,10-trien-4-one, cis (CAS No. 2138106-86-0) is a fascinating compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique structure and stereochemistry make it an important subject of study for researchers aiming to develop novel bioactive molecules and advanced functional materials.